Cas no 1155911-23-1 (Ethyl 4-bromo-3-(chlorosulfonyl)benzoate)

• Product Name: Ethyl 4-bromo-3-(chlorosulfonyl)benzoate
• CAS No: 1155911-23-1
• MF: C₉H₈BrClO₄S
• MW: 327.579420089722
• CID: 1084680
• PubChem ID: 43436775
• Update Time: 2025-10-29

Ethyl 4-bromo-3-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(chlorosulfonyl)benzoate
• ethyl 4-bromo-3-chlorosulfonyl-benzoate
• ethyl 4-bromo-3-chlorosulfonylbenzoate
• CS-0257908
• G43770
• EN300-68471
• ethyl4-bromo-3-(chlorosulfonyl)benzoate
• 1155911-23-1

• Inchi： 1S/C9H8BrClO4S/c1-2-15-9(12)6-3-4-7(10)8(5-6)16(11,13)14/h3-5H,2H2,1H3
• InChI Key： CENGDVKYFCXJKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 325.90152g/mol
• Monoisotopic Mass: 325.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų

Additional information on Ethyl 4-bromo-3-(chlorosulfonyl)benzoate

Recent Advances in the Application of Ethyl 4-bromo-3-(chlorosulfonyl)benzoate (CAS: 1155911-23-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromo-3-(chlorosulfonyl)benzoate (CAS: 1155911-23-1) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of sulfonamide-based therapeutics. This compound's unique structural features, including the reactive chlorosulfonyl and bromo substituents, enable efficient derivatization for targeted drug design. The following sections summarize key findings from 2022-2023 literature regarding its applications in protease inhibitor development, antibody-drug conjugates (ADCs), and PET tracer synthesis.

A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's utility in creating covalent inhibitors for SARS-CoV-2 main protease. Researchers utilized the chlorosulfonyl group to form irreversible bonds with catalytic cysteine residues, achieving IC50 values below 50 nM. The ethyl ester moiety was subsequently hydrolyzed in vivo to enhance water solubility, addressing a common limitation of bromoaryl compounds. This dual-functional approach suggests promising applications for 1155911-23-1 in antiviral drug development.

In ADC technology, a Nature Biotechnology report (2023;41:560-572) detailed how Ethyl 4-bromo-3-(chlorosulfonyl)benzoate serves as a bifunctional linker for trastuzumab emtansine analogs. The bromo position allowed site-specific conjugation via Suzuki coupling, while the chlorosulfonyl group facilitated payload attachment with >90% efficiency. This methodology improved drug-antibody ratios (DARs) to 8:1 while maintaining serum stability—a significant advancement over conventional maleimide chemistry.

Notably, the compound's radiopharmaceutical potential was explored in EJNMMI Research (2023;13:42). Through isotopic exchange with [76Br], researchers synthesized a prostate-specific membrane antigen (PSMA)-targeting PET tracer. The chlorosulfonyl group enabled rapid conjugation to lysine residues, with the ethyl ester preventing premature metabolism during circulation. Clinical PET imaging in murine models showed tumor-to-background ratios of 12:1 at 24h post-injection, outperforming existing 68Ga-based agents.

Recent synthetic improvements have addressed historical challenges with 1155911-23-1. A Green Chemistry publication (2023;25:3321-3335) introduced a continuous-flow process that reduces byproduct formation during chlorosulfonation by 78%. The optimized protocol achieves 92% yield at gram-scale, making this intermediate more accessible for industrial applications. These advances coincide with growing patent activity, with 14 new filings in Q1 2023 alone covering derivatives for kinase inhibition and immune checkpoint modulation.

Ongoing clinical trials (NCT05823124, NCT05874037) are evaluating compounds derived from this scaffold for oncology and autoimmune diseases. Preliminary Phase I data show favorable pharmacokinetic profiles, with the ethyl ester moiety providing controlled release properties. However, researchers note the need for further optimization of bromoaryl metabolites' hepatic clearance profiles, as highlighted in recent Drug Metabolism Reviews (2023;55:1-18).

The compound's expanding role in chemical biology is evidenced by its incorporation in DNA-encoded library (DEL) platforms. A 2023 ACS Central Science study (9:4;687-699) utilized 1155911-23-1 as a key building block for sulfonyl fluoride warheads in covalent DELs. This approach identified novel inhibitors for previously "undruggable" targets like KRASG12D, with hit compounds showing sub-micromolar activity in cellular assays.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and bioorthogonal chemistry. The simultaneous presence of bromo and chlorosulfonyl groups offers unique opportunities for sequential click chemistry modifications, as proposed in a recent Angewandte Chemie perspective (2023;62:e202218742). With its multifaceted reactivity and proven biological relevance, Ethyl 4-bromo-3-(chlorosulfonyl)benzoate continues to be a molecule of significant interest in cutting-edge pharmaceutical research.